Cas no 1260670-01-6 (6-Chloro-1H-pyrazolo[4,3-b]pyridine)

• Product Name: 6-Chloro-1H-pyrazolo[4,3-b]pyridine
• CAS No: 1260670-01-6
• MF: C₆H₄ClN₃
• MW: 153.569059371948
• MDL: MFCD16659575
• CID: 1024541
• PubChem ID: 70700258
• Update Time: 2025-06-12

6-Chloro-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-1H-pyrazolo[4,3-b]pyridine
• AK-93167
• ANW-53284
• BD231150
• CTK8B6325
• KB-248138
• PB19471
• Y5253
• AKOS015999682
• 1H-Pyrazolo[4,3-b]pyridine, 6-chloro-
• SCHEMBL16178960
• DB-359354
• AMY33970
• SY069179
• A889812
• 6-chloro-2H-pyrazolo[4,3-b]pyridine
• CS-0044913
• 1260670-01-6
• MFCD16659575
• AS-34922
• DTXSID50743137

• MDL： MFCD16659575
• Inchi： 1S/C6H4ClN3/c7-4-1-5-6(8-2-4)3-9-10-5/h1-3H,(H,9,10)
• InChI Key： CYBCIYFMTVHDNW-UHFFFAOYSA-N
• SMILES： ClC1C=NC2C=NNC=2C=1

Computed Properties

• Exact Mass: 153.0093748g/mol
• Monoisotopic Mass: 153.0093748g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 41.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyridines

Additional information on 6-Chloro-1H-pyrazolo[4,3-b]pyridine

Introduction to 6-Chloro-1H-pyrazolo[4,3-b]pyridine (CAS No. 1260670-01-6)

6-Chloro-1H-pyrazolo[4,3-b]pyridine, identified by the chemical identifier CAS No. 1260670-01-6, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrazolopyridine class, a structural motif known for its broad spectrum of biological activities. The presence of a chlorine substituent at the sixth position enhances its reactivity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

The pyrazolopyridine scaffold is a fused ring system consisting of a pyrazole ring connected to a pyridine ring. This structural configuration imparts unique electronic and steric properties, which are exploited in drug design. 6-Chloro-1H-pyrazolo[4,3-b]pyridine has been extensively studied for its potential applications in the development of novel therapeutic agents. Its versatility as a building block in organic synthesis allows for the creation of complex molecules with tailored biological properties.

In recent years, 6-Chloro-1H-pyrazolo[4,3-b]pyridine has been investigated for its role in the synthesis of inhibitors targeting various disease pathways. One of the most promising areas of research has been its application in oncology. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on kinases and other enzymes involved in cancer cell proliferation and survival. The chlorine atom at the sixth position facilitates nucleophilic substitution reactions, enabling the facile introduction of diverse functional groups that can modulate biological activity.

Furthermore, 6-Chloro-1H-pyrazolo[4,3-b]pyridine has shown promise in the development of antimicrobial agents. The pyrazolopyridine core is known to interact with bacterial enzymes and cellular processes, leading to mechanisms that inhibit microbial growth. Researchers have synthesized several analogs of this compound and evaluated their efficacy against Gram-positive and Gram-negative bacteria. Some derivatives have demonstrated significant antibacterial activity, making them attractive candidates for further development.

The compound's potential extends beyond oncology and antimicrobial applications. It has also been explored as a precursor in the synthesis of molecules with anti-inflammatory and antiviral properties. The structural flexibility of 6-Chloro-1H-pyrazolo[4,3-b]pyridine allows chemists to modify its core structure to target specific biological pathways. This adaptability has led to several innovative drug candidates being developed in academic and industrial settings.

Recent advances in computational chemistry have further enhanced the utility of 6-Chloro-1H-pyrazolo[4,3-b]pyridine. Molecular modeling studies have provided insights into its interactions with biological targets, helping researchers design more effective derivatives. These computational approaches have accelerated the drug discovery process by predicting binding affinities and optimizing molecular structures before experimental synthesis.

The synthesis of 6-Chloro-1H-pyrazolo[4,3-b]pyridine itself is an intriguing aspect of organic chemistry. The compound can be prepared through multi-step reactions involving condensation and cyclization processes. The introduction of the chlorine substituent can be achieved through halogenation reactions, which are well-established in synthetic organic chemistry. These synthetic routes highlight the compound's accessibility and its suitability for further derivatization.

In conclusion, 6-Chloro-1H-pyrazolo[4,3-b]pyridine (CAS No. 1260670-01-6) is a versatile heterocyclic compound with significant potential in pharmaceutical research. Its unique structural features and reactivity make it an invaluable intermediate in the synthesis of biologically active molecules. Ongoing research continues to uncover new applications for this compound, particularly in oncology and antimicrobial therapy. As computational methods enhance our ability to design and optimize drug candidates, 6-Chloro-1H-pyrazolo[4,3-b]pyridine is poised to play a crucial role in the development of next-generation therapeutics.